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Compound of Interest

Compound Name: LK-7

Cat. No.: B000111 Get Quote

Head-to-Head Comparison of Commercially
Available KLK7 ELISA Kits
For researchers, scientists, and drug development professionals seeking to quantify human

Kallikrein 7 (KLK7), selecting the optimal ELISA kit is crucial for generating accurate and

reproducible data. This guide provides a detailed head-to-head comparison of two

commercially available KLK7 ELISA kits: the Elabscience Human KLK7 ELISA Kit and the

RayBiotech Human KLK7 ELISA Kit. An additional alternative from Abcam is also presented.

This comparison focuses on key performance metrics, experimental protocols, and overall

usability to aid in your selection process. All data presented is derived from publicly available

product datasheets.

Performance Characteristics
A summary of the key quantitative data for each ELISA kit is presented in the table below,

allowing for a direct comparison of their performance characteristics.
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Feature
Elabscience
Human KLK7
ELISA Kit

RayBiotech Human
KLK7 ELISA Kit

Abcam Human
Kallikrein 7/KLK7
ELISA Kit

Cat. No. E-EL-H0194 ELH-KLK7 ab287175

Assay Type Sandwich ELISA Sandwich ELISA
Sandwich ELISA

(SimpleStep)

Sample Types
Serum, Plasma, other

biological fluids

Serum, Plasma, Cell

Culture Supernatates

Serum, Plasma, Cell

Culture Supernatates

Detection Range
Not explicitly stated in

the provided snippets

Not explicitly stated in

the provided snippets
21.88 - 1400 pg/mL[1]

Sensitivity
Not explicitly stated in

the provided snippets

Not explicitly stated in

the provided snippets
5.3 pg/mL[1]

Precision

Intra-assay CV <

10%, Inter-assay CV

< 10%

Intra-assay CV <

10%, Inter-assay CV

< 12%

Not explicitly stated in

the provided snippets

Assay Time
Not explicitly stated in

the provided snippets

~5 hours (with

overnight option)[2]
1 hour 30 minutes[1]

Reactivity Human Human Human[1]

Experimental Protocols
Detailed methodologies for each kit are outlined below to provide insight into the experimental

workflow and hands-on time.

Elabscience Human KLK7 ELISA Kit Protocol
The Elabscience kit utilizes a standard sandwich ELISA protocol.[3]

Preparation: Bring all reagents and samples to room temperature. Reconstitute standards

and prepare dilutions.

Sample Addition: Add 100 µL of standards or samples to the pre-coated microplate wells.
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Incubation: Incubate the plate.

Detection Antibody: Add 100 µL of biotinylated detection antibody to each well.

Incubation: Incubate the plate.

HRP Conjugate: Add 100 µL of Avidin-HRP conjugate to each well.

Incubation: Incubate the plate.

Washing: Wash the wells multiple times.

Substrate Addition: Add 90 µL of TMB substrate solution to each well.

Incubation: Incubate in the dark at 37°C.

Stop Solution: Add 50 µL of stop solution to each well.

Read Plate: Measure the optical density at 450 nm within 15 minutes.

RayBiotech Human KLK7 ELISA Kit Protocol
The RayBiotech kit also follows a conventional sandwich ELISA procedure.[2]

Preparation: Prepare all reagents, samples, and standards as instructed in the manual.

Sample Addition: Add 100 µL of standard or sample to each well.

Incubation: Incubate for 2.5 hours at room temperature or overnight at 4°C.[2]

Washing: Wash the wells.

Biotinylated Antibody: Add 100 µL of prepared biotinylated antibody to each well.

Incubation: Incubate for 1 hour at room temperature.[2]

Washing: Wash the wells.

Streptavidin Solution: Add 100 µL of prepared Streptavidin solution to each well.
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Incubation: Incubate for 45 minutes at room temperature.[2]

Washing: Wash the wells.

TMB Substrate: Add 100 µL of TMB One-Step Substrate Reagent to each well.

Incubation: Incubate for 30 minutes at room temperature in the dark.[2]

Stop Solution: Add 50 µL of Stop Solution to each well.

Read Plate: Read at 450 nm immediately.[2]

Visualized Workflows and Pathways
To further clarify the experimental process and the biological context of KLK7, the following

diagrams are provided.

Simplified KLK7 Signaling Pathway in Skin
KLK7 (Stratum Corneum
Chymotryptic Enzyme)
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 cleaves 
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Caption: Simplified pathway of KLK7's role in skin desquamation.
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General Sandwich ELISA Workflow

Plate Preparation

Assay Steps

Data Acquisition

Plate pre-coated with
capture antibody

1. Add Sample/Standard
(Contains KLK7)

2. Incubate

3. Wash

4. Add Biotinylated
Detection Antibody

5. Incubate

6. Wash

7. Add Streptavidin-HRP

8. Incubate

9. Wash

10. Add TMB Substrate

11. Incubate (Color Develops)

12. Add Stop Solution

Measure Absorbance
at 450 nm

Click to download full resolution via product page

Caption: A generalized workflow for a typical sandwich ELISA protocol.
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Concluding Remarks
Both the Elabscience and RayBiotech KLK7 ELISA kits offer robust solutions for the

quantification of human KLK7. The choice between them may depend on specific laboratory

needs. The RayBiotech kit provides the flexibility of an overnight incubation step, which could

be advantageous for workflow planning. The Abcam SimpleStep ELISA kit offers a significantly

shorter assay time, which could be a critical factor for high-throughput screening applications.

[1]

Researchers are encouraged to review the datasheets for the most up-to-date information and

to consider their specific sample types and experimental design when making a selection. For

projects requiring high sensitivity, the Abcam kit specifies a lower detection limit. Ultimately, the

optimal kit will align with the specific requirements of your research goals and laboratory

workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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